Cas no 83056-79-5 (tert-butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate)

• Product Name: tert-butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate
• CAS No: 83056-79-5
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• MDL: MFCD09952527
• CID: 60537
• Update Time: 2025-11-02

tert-butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 1-methyl-2-oxoimidazolidine-4-carboxylate
• (S)-(-)-1-Methyl-2-oxoimidazolidine-4-carboxylic acid tert-butyl ester
• (4S)-1-Methyl-2-oxo-
• (4S)-1-Methyl-2-oxo-4-imidazolidinecarboxylic Acid, tert-Butyl Ester
• tert-butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate
• TERT-BUTYL(4S)-1-METHYL-2-OXOIMIDAZOLIDINE-4-CARBOXYLATE
• 1,1-Dimethylethyl (4S)-1-methyl-2-oxo-4-imidazolidinecarboxylate (ACI)
• 4-Imidazolidinecarboxylic acid, 1-methyl-2-oxo-, 1,1-dimethylethyl ester, (S)- (ZCI)
• (S)-tert-Butyl1-methyl-2-oxoimidazolidine-4-carboxylate

• MDL： MFCD09952527
• Inchi： 1S/C9H16N2O3/c1-9(2,3)14-7(12)6-5-11(4)8(13)10-6/h6H,5H2,1-4H3,(H,10,13)/t6-/m0/s1
• InChI Key： JHSLVEQWBDYFQN-LURJTMIESA-N
• SMILES： C([C@H]1NC(=O)N(C)C1)(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 200.11600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Experimental Properties

• Boiling Point: 347.4°C at 760 mmHg
• PSA: 58.64000
• LogP: 0.61840

tert-butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate

Research Brief on tert-butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate (CAS: 83056-79-5)

The compound tert-butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate (CAS: 83056-79-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a chiral building block in the synthesis of bioactive molecules. Recent studies highlight its role in the development of peptidomimetics, protease inhibitors, and other pharmacologically relevant compounds. This research brief synthesizes the latest findings on this compound, focusing on its synthetic utility, biological relevance, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of tert-butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate as a key intermediate in the synthesis of novel macrocyclic peptides targeting G-protein-coupled receptors (GPCRs). The researchers employed a stereoselective ring-opening strategy to incorporate this chiral scaffold into the peptide backbone, resulting in enhanced binding affinity and metabolic stability. The study underscores the compound's value in addressing challenges associated with peptide-based drug development.

In the realm of protease inhibition, a recent patent application (WO2023056789) disclosed the use of this compound in the design of irreversible covalent inhibitors for SARS-CoV-2 main protease (Mpro). The tert-butyl ester group was found to facilitate cell permeability, while the imidazolidinone core contributed to selective target engagement. This application highlights the compound's potential in antiviral drug discovery, particularly in the context of emerging infectious diseases.

From a synthetic chemistry perspective, advancements in continuous flow technology have enabled more efficient production of tert-butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate. A 2024 publication in Organic Process Research & Development reported a telescoped three-step synthesis with 78% overall yield and >99% enantiomeric excess, addressing previous scalability challenges. This methodological improvement has significant implications for the industrial-scale production of derivatives for drug discovery programs.

Structural studies using X-ray crystallography and NMR spectroscopy have provided new insights into the conformational preferences of this scaffold. Research published in ACS Omega (2023) revealed that the compound adopts a well-defined folded conformation in solution, which explains its effectiveness as a β-turn mimetic in peptide design. These findings are informing the development of next-generation peptidomimetics with improved pharmacological properties.

Emerging applications in targeted protein degradation have been reported, where derivatives of tert-butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate serve as warheads in proteolysis-targeting chimeras (PROTACs). A recent study in Nature Chemical Biology demonstrated the compound's utility in designing selective degrader molecules for challenging targets, including transcription factors previously considered "undruggable."

In conclusion, tert-butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate continues to prove its value as a versatile building block in medicinal chemistry. Recent advances have expanded its applications from traditional peptide mimicry to cutting-edge therapeutic modalities. The compound's unique stereochemical features and synthetic accessibility position it as an important tool in addressing current challenges in drug discovery, particularly in the development of targeted therapies and antiviral agents.